N1-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-propyloxalamide

• IUPAC Name: N'-[2-(4-methoxyphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-propyloxamide
• InChI: InChI=1S/C17H20N4O5S/c1-3-8-18-16(22)17(23)19-15-13-9-27(24,25)10-14(13)20-21(15)11-4-6-12(26-2)7-5-11/h4-7H,3,8-10H2,1-2H3,(H,18,22)(H,19,23)
• InChI Key: XWPJDAZAYUOMQN-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C(=O)NC1=C2CS(=O)(=O)CC2=NN1C3=CC=C(C=C3)OC
• Molecular Formula: C17H20N4O5S
• Molecular Weight: 392.4 g/mol

Description

N1-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-propyloxalamide is a useful research compound. Its molecular formula is C17H20N4O5S and its molecular weight is 392.43. The purity is usually 95%.
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Scientific Research Applications

Computational and Pharmacological Potential

Research has delved into the computational and pharmacological evaluation of novel derivatives, including heterocyclic compounds similar in structure to the specified chemical. These studies typically involve docking against targets like epidermal growth factor receptor (EGFR), tubulin, and various enzymes, followed by assessments of toxicity, tumor inhibition, and antioxidant potential. Such research underscores the utility of these compounds in developing therapeutic agents with multifaceted biological activities (M. Faheem, 2018).

Antidepressant Activity

A series of compounds, including thiophene-based pyrazolines, have been synthesized and evaluated for their antidepressant and neurotoxicity screening. These compounds, characterized by various analytical techniques, have shown potential antidepressant activities, suggesting their relevance in therapeutic applications for mental health disorders (B. Mathew, J. Suresh, S. Anbazhagan, 2014).

Antitumor and Anticancer Activities

Novel bis-pyrazolyl-thiazoles incorporating thiophene moieties have been synthesized and evaluated for their anti-tumor activities. These compounds have shown promising results against hepatocellular carcinoma cell lines, highlighting their potential as potent anti-tumor agents (S. M. Gomha, M. M. Edrees, Farag M. A. Altalbawy, 2016).

Antiviral Activities

The exploration of novel 2‐pyrazoline‐substituted 4‐thiazolidinones has demonstrated significant antiviral activities, particularly against Tacaribe TRVL 11 573 virus strain. This indicates the potential of these compounds in the development of new antiviral agents (D. Havrylyuk, B. Zimenkovsky, O. Vasylenko, R. Lesyk, 2013).